Cas no 886936-29-4 (N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide
• CAS No: 886936-29-4
• MF: C₁₆H₁₃ClN₂O₃S₂
• MW: 380.869020223618
• CID: 5483627
• Update Time: 2025-10-11

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C16H13ClN2O3S2/c1-2-24(21,22)11-8-6-10(7-9-11)15(20)19-16-18-14-12(17)4-3-5-13(14)23-16/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key： KTKNIHIGAWUINZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS No. 886936-29-4)

The compound N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide (CAS No. 886936-29-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core linked to a sulfonylbenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic effects in diseases like cancer and inflammatory disorders.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine. N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide is often explored in the context of drug discovery and targeted therapy. Its chloro-benzothiazole component is known to enhance binding affinity to specific protein targets, while the ethanesulfonyl group contributes to improved solubility and pharmacokinetic properties. These attributes align with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in modern drug development.

The synthesis of CAS No. 886936-29-4 involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Given its structural complexity, researchers frequently search for synthetic protocols and spectroscopic data to validate their findings. This compound’s molecular weight (approximately 380.86 g/mol) and logP value (indicative of lipophilicity) are also key parameters of interest in computational chemistry and QSAR (Quantitative Structure-Activity Relationship) studies.

Beyond its pharmaceutical potential, N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide is occasionally referenced in material science for its role in designing fluorescent probes or organic semiconductors. The benzothiazole scaffold is known for its electron-rich properties, making it useful in optoelectronic applications. This interdisciplinary relevance has led to increased inquiries about its physical properties, such as melting point, solubility, and stability under various conditions.

As the scientific community continues to explore CAS No. 886936-29-4, questions about its mechanism of action, toxicity profile, and scalable synthesis remain prevalent. Online discussions often highlight the need for structure-activity relationship (SAR) studies to elucidate its biological targets. Additionally, its compatibility with green chemistry principles is a growing area of interest, reflecting the broader shift toward sustainable research practices.

In summary, N-(4-chloro-1,3-benzothiazol-2-yl)-4-(ethanesulfonyl)benzamide represents a versatile compound with significant implications across multiple fields. Its chemical properties, synthetic accessibility, and biological relevance make it a subject of ongoing investigation. For researchers seeking detailed technical data or collaborative opportunities, this compound offers a compelling avenue for innovation and discovery.